Cas no 2138353-35-0 (1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138353-35-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6138502
• PubChem ID: 165482822
• Update Time: 2025-10-24

1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine
• EN300-1110421
• 1-[3-(cyclopentyloxy)propyl]-1H-1,2,4-triazol-3-amine
• 2138353-35-0

• Inchi： 1S/C10H18N4O/c11-10-12-8-14(13-10)6-3-7-15-9-4-1-2-5-9/h8-9H,1-7H2,(H2,11,13)
• InChI Key： NVOTVULSRYRXIS-UHFFFAOYSA-N
• SMILES： O(CCCN1C=NC(N)=N1)C1CCCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine

1-3-(Cyclopentyloxy)Propyl-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-3-(cyclopentyloxy)propyl-1H-1,2,4-triazol-3-amine, identified by the CAS number 2138353-35-0, has garnered significant attention due to its unique structural properties and potential applications. This compound is a derivative of the 1,2,4-triazole class, which is known for its versatility in various chemical reactions and its role in drug discovery. The presence of the cyclopentyloxy group introduces additional complexity to the molecule, enhancing its reactivity and making it a valuable compound in both academic and industrial research.

The synthesis of 1H-1,2,4-triazol-based compounds has been a focal point in recent studies. Researchers have explored various methodologies to optimize the synthesis of this compound, including nucleophilic substitution reactions and cyclization processes. The integration of the cyclopentyloxy group into the triazole framework has been achieved through advanced coupling techniques, ensuring high yields and purity. These advancements have not only streamlined the production process but also opened new avenues for exploring its biological activities.

One of the most promising aspects of this compound lies in its potential as a bioactive agent. Recent studies have demonstrated that cyclopentyloxy-containing triazoles exhibit significant antioxidant and anti-inflammatory properties. These findings suggest that the compound could be a candidate for developing novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary in vitro assays have indicated that this compound may possess antimicrobial properties, making it a potential candidate for antibiotic development.

The structural uniqueness of CAS No. 2138353-35-0 also makes it an attractive molecule for material science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be leveraged in designing new materials with specific magnetic or catalytic properties. Additionally, the compound's stability under various environmental conditions makes it suitable for applications in polymer chemistry and coatings.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Studies conducted using animal models have shown that it exhibits moderate bioavailability and selective tissue distribution. These characteristics are crucial for determining its suitability as a drug candidate and optimizing its delivery mechanisms.

The environmental impact of 1H-1,2,4-triazole derivatives is another area of active research. Scientists are investigating the biodegradability and toxicity of these compounds to assess their environmental safety. Initial findings suggest that while these compounds are generally stable under standard conditions, their degradation pathways require further study to ensure minimal ecological impact.

In conclusion, CAS No. 2138353-35-based compounds represent a fascinating area of research with diverse applications across multiple disciplines. From drug discovery to materials science, their unique properties continue to drive innovation and exploration. As research progresses, it is anticipated that these compounds will play an increasingly important role in addressing some of the most pressing challenges in modern science.